Cas no 921830-68-4 (5,7-dimethyl-3-phenyl-9-(propan-2-yl)-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione)

• Product Name: 5,7-dimethyl-3-phenyl-9-(propan-2-yl)-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione
• CAS No: 921830-68-4
• MF: C₁₇H₁₈N₆O₂
• MW: 338.363822460175
• CID: 6327677
• Update Time: 2025-10-28

5,7-dimethyl-3-phenyl-9-(propan-2-yl)-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 5,7-dimethyl-3-phenyl-9-(propan-2-yl)-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione
• 1,3-dimethyl-8-phenyl-5-propan-2-ylpurino[8,9-c][1,2,4]triazole-2,4-dione
• 6H-1,2,4-Triazolo[4,3-e]purine-6,8(7H)-dione, 5,9-dihydro-5,7-dimethyl-9-(1-methylethyl)-3-phenyl-

• Inchi： 1S/C17H18N6O2/c1-10(2)22-12-14(20(3)17(25)21(4)15(12)24)23-13(18-19-16(22)23)11-8-6-5-7-9-11/h5-10H,1-4H3
• InChI Key： XXJOEFVLDGTUHU-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C2=C(N(C)C(=O)N(C)C2=O)N2C(C3=CC=CC=C3)=NN=C12

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 3.42±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 5,7-dimethyl-3-phenyl-9-(propan-2-yl)-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione

Comprehensive Profile of 5,7-dimethyl-3-phenyl-9-(propan-2-yl)-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione (CAS No. 921830-68-4)

The compound 5,7-dimethyl-3-phenyl-9-(propan-2-yl)-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione (CAS No. 921830-68-4) is a structurally intricate molecule belonging to the triazolopurine family. Its unique chemical architecture, featuring a phenyl group and a propan-2-yl substituent, makes it a subject of significant interest in pharmaceutical and biochemical research. Researchers are increasingly exploring its potential applications in drug discovery and enzyme inhibition, particularly in the context of neurodegenerative diseases and metabolic disorders.

In recent years, the scientific community has shown growing curiosity about triazolopurine derivatives due to their versatile biological activities. The presence of a dimethyl group and a dione moiety in this compound suggests potential interactions with adenosine receptors, which are critical targets for treating conditions like Parkinson's disease and inflammatory responses. This aligns with current trends in precision medicine, where researchers seek tailored compounds to modulate specific pathways.

The synthesis of CAS No. 921830-68-4 involves multi-step organic reactions, often starting with purine precursors. Its triazole ring system contributes to its stability and bioavailability, making it a candidate for oral drug formulations. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to confirm its purity and structural integrity. These methods are frequently searched by chemists and quality control professionals, reflecting the compound's relevance in industrial applications.

From a mechanistic perspective, this compound's ability to act as a competitive inhibitor has been hypothesized, though detailed in vivo studies are still underway. Its lipophilic nature, attributed to the phenyl and isopropyl groups, may enhance membrane permeability—a key factor in CNS-targeted therapeutics. This property is particularly relevant given the rising demand for blood-brain barrier penetrants in neurology research.

Environmental and toxicological profiles of 5,7-dimethyl-3-phenyl-9-(propan-2-yl)-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione remain under investigation, with preliminary data suggesting moderate biodegradability. Such information is crucial for green chemistry initiatives, a hot topic among sustainability-focused researchers. Regulatory databases like REACH and EPA are often queried for updates on similar compounds, indicating the importance of compliance tracking in chemical development.

In the context of intellectual property, patents involving triazolopurine scaffolds have surged, reflecting their commercial potential. The specific substitution pattern in CAS 921830-68-4—particularly the 3-phenyl and 9-isopropyl positions—may offer novel structure-activity relationships (SAR) for kinase inhibitors, a trending area in oncology research. This connects to frequent searches about small molecule therapeutics and targeted cancer treatments.

Future research directions for this compound could include crystallographic studies to elucidate its binding modes or computational modeling to predict metabolite pathways. Such approaches resonate with the increasing use of AI-driven drug design, a dominant theme in contemporary pharmaceutical innovation. As the demand for highly selective bioactive molecules grows, 921830-68-4 exemplifies the intersection of medicinal chemistry and molecular biology.